{1-[(2,5-Difluorophenyl)methyl]piperidin-3-yl}methanamine

• IUPAC Name: [1-[(2,5-difluorophenyl)methyl]piperidin-3-yl]methanamine
• InChI: InChI=1S/C13H18F2N2/c14-12-3-4-13(15)11(6-12)9-17-5-1-2-10(7-16)8-17/h3-4,6,10H,1-2,5,7-9,16H2
• InChI Key: RWSFGGUKKDEDEE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=C(C=CC(=C2)F)F)CN
• Molecular Formula: C13H18F2N2
• Molecular Weight: 240.29 g/mol

Description

The compound “{1-[(2,5-Difluorophenyl)methyl]piperidin-3-yl}methanamine” is a chemical compound with the molecular formula C13H18F2N2. It is a derivative of piperidine, a six-membered heterocycle including one nitrogen atom and five carbon atoms.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Scientific Research Applications

Asymmetric Synthesis and Chemical Properties

• Asymmetric Synthesis : A methodology for synthesizing 2-(1-aminoalkyl) piperidines, important intermediates in organic synthesis, was developed using asymmetric strategies. This involves the reduction and hydrogenolysis processes to produce diamines and diamino alcohols, demonstrating the compound's utility in asymmetric synthesis (Froelich et al., 1996).

Antimicrobial Activity

• Antimicrobial Properties : Derivatives of the molecule have been synthesized and evaluated for their in vitro antibacterial and antifungal activities. Some compounds showed good antimicrobial activity against pathogenic bacterial and fungal strains, suggesting their potential in developing new antimicrobial agents (Mallesha & Mohana, 2014).

Antidepressant-like Activity

• Serotonin Receptor Biased Agonists : Novel derivatives were designed as biased agonists of serotonin 5-HT1A receptors, displaying high selectivity and potent antidepressant-like activity. This highlights the compound's potential in creating new antidepressant drugs with favorable drug-like properties and robust in vivo efficacy (Sniecikowska et al., 2019).

Material Science Applications

• Structural and Theoretical Studies : Comprehensive structural, thermal, optical, and etching studies, along with theoretical calculations, were performed on certain derivatives. These studies provided insights into the compound's stability, electronic properties, and intermolecular interactions, contributing to material science applications (Karthik et al., 2021).

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors .

Mode of Action

Similar compounds, such as indole derivatives, have been shown to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Similar compounds, such as indole derivatives, have been found to affect a wide range of biochemical pathways due to their diverse biological activities .

Result of Action

Similar compounds, such as indole derivatives, have been shown to have diverse biological activities, indicating a wide range of potential molecular and cellular effects .